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Introduction

B-galactosidase ([3-gal) is an enzyme widely utilized in biomedical research as a reporter gene
in studies of gene expression and as a biomarker for cellular senescence (senescence-
associated 3-galactosidase or SA-BG).[1] Accurate and sensitive quantification of its activity is
crucial. This document outlines a standard operating procedure for a highly sensitive,
fluorometric enzyme assay using Fluorescein di-3-D-galactopyranoside (FAGLA or FDG) as a
substrate. FAGLA is a non-fluorescent molecule that, upon enzymatic hydrolysis by 3-
galactosidase, yields highly fluorescent fluorescein, enabling a quantitative measurement of
enzyme activity.[2][3] This method offers a significant increase in sensitivity—reportedly 100 to
1000-fold more sensitive than radioisotope-based ELISAs—making it ideal for various
applications, including high-throughput screening in drug discovery.[2]

Assay Principle

The FAGLA-based assay relies on the enzymatic activity of 3-galactosidase to cleave the
galactose moieties from the non-fluorescent FAGLA molecule. This two-step hydrolysis first
produces fluorescein monogalactoside (FMG) and subsequently releases fluorescein, a
compound with strong fluorescence.[3] The rate of fluorescein production is directly
proportional to the [3-galactosidase activity in the sample. The resulting fluorescence is
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measured using a fluorometer with an excitation maximum around 492 nm and an emission
maximum around 520 nm.

Enzymatic Reaction Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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